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Compound of Interest

Compound Name: 4-Oxobedfordiaic acid

Cat. No.: B114424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Oxobedfordiaic acid, a sesquiterpenoid natural product, has garnered attention within the

scientific community for its potential therapeutic applications, notably its anti-ulcerogenic

properties. This technical guide provides a comprehensive overview of the commercial

suppliers of 4-Oxobedfordiaic acid, alongside a summary of its chemical properties, and

available experimental data. The information is intended to assist researchers and drug

development professionals in sourcing this compound and understanding its biological context.

Commercial Suppliers
Sourcing high-quality chemical compounds is a critical first step in research and development.

Several commercial suppliers offer 4-Oxobedfordiaic acid, primarily for research purposes.

The following table summarizes the available information on these suppliers. Pricing and

availability are subject to change and direct inquiry with the suppliers is recommended for the

most current information.
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Supplier
Catalog
Number

Purity
Available
Quantitie
s

Price
CAS
Number

Notes

MedChem

Express
HY-N2643 High Purity Inquire Inquire

68799-38-

2

For

research

use only.

Isolated

from

Xanthium

cavanillesii.

[1]

ChemFarm --- --- 5 mg $553.00
68799-38-

2
---

BioCrick BCN4247

>98%

(Confirmed

by NMR)

5mg,

10mg,

20mg,

50mg,

100mg,

200mg,

500mg,

1000mg

$748 (for

5mg)

68799-38-

2

High purity

natural

product.[2]

CymitQuim

ica

IN-

DA00FEOJ
--- 5 mg Inquire

68799-38-

2

For lab use

only.[3]

VEGPHAR

M

68799-38-

2
--- On request Inquire

68799-38-

2
---

ChemFace

s
CFN98390 >98%

5mg,

10mg,

20mg,

50mg

Inquire
68799-38-

2

Isolated

from the

herbs of

Xanthium

sibiricum.

Chemical Properties
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Property Value Reference

Molecular Formula C₁₅H₂₂O₃ [4]

Molecular Weight 250.33 g/mol [3]

CAS Number 68799-38-2 [1][3][4]

Class Sesquiterpenoid [2]

Source
Xanthium cavanillesii,

Xanthium sibiricum
[1]

Experimental Methodologies
Detailed experimental protocols for the synthesis, isolation, and analysis of 4-Oxobedfordiaic
acid are not extensively available in the public domain. However, based on general laboratory

practices for natural product chemistry, a plausible workflow can be outlined.

General Isolation and Purification Workflow
The isolation of 4-Oxobedfordiaic acid from its natural source, such as Xanthium species,

typically involves solvent extraction followed by chromatographic purification.
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A general workflow for the isolation and analysis of 4-Oxobedfordiaic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b114424?utm_src=pdf-body-img
https://www.benchchem.com/product/b114424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Extraction:

Plant Material Preparation: The aerial parts of the Xanthium plant are collected, dried, and

ground into a fine powder.

Soxhlet Extraction: The powdered plant material is subjected to continuous extraction in a

Soxhlet apparatus using a solvent of moderate polarity, such as ethanol. This method is

effective for extracting a wide range of secondary metabolites.

2. Purification:

Column Chromatography: The crude ethanol extract is concentrated and then subjected to

column chromatography over a stationary phase like silica gel. A gradient elution system with

solvents of increasing polarity (e.g., hexane-ethyl acetate mixtures) is used to separate the

components.

Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer

chromatography (TLC) to identify those containing the compound of interest.

High-Performance Liquid Chromatography (HPLC): Fractions enriched with 4-
Oxobedfordiaic acid are further purified using preparative HPLC to yield the pure

compound.

3. Structural Elucidation and Quality Control:

Nuclear Magnetic Resonance (NMR) Spectroscopy: The structure of the isolated compound

is confirmed using ¹H and ¹³C NMR spectroscopy.[2]

Mass Spectrometry (MS): The molecular weight and fragmentation pattern are determined

by mass spectrometry to further confirm the identity and purity of the compound.[2]

Biological Activity and Potential Signaling Pathway
4-Oxobedfordiaic acid has been reported to exhibit anti-ulcerogenic activity.[1] While the

precise molecular mechanism has not been fully elucidated for this specific compound, the anti-

ulcer effects of other sesquiterpenoids provide insights into a plausible signaling pathway. The
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gastroprotective effects of such compounds are often attributed to the modulation of gastric

acid secretion, enhancement of mucosal defense mechanisms, and anti-inflammatory actions.

A key mechanism in gastric mucosal protection involves the synthesis of prostaglandins

(PGE₂). Prostaglandins play a crucial role in maintaining the integrity of the gastric mucosa by

stimulating mucus and bicarbonate secretion and increasing mucosal blood flow. Nonsteroidal

anti-inflammatory drugs (NSAIDs) are known to induce ulcers by inhibiting cyclooxygenase

(COX) enzymes, thereby reducing prostaglandin synthesis. It is hypothesized that 4-
Oxobedfordiaic acid may exert its anti-ulcerogenic effect by promoting the prostaglandin

synthesis pathway.
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A proposed signaling pathway for the anti-ulcerogenic effect of 4-Oxobedfordiaic acid.
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This proposed pathway suggests that 4-Oxobedfordiaic acid may counteract the inhibitory

effects of ulcerogenic agents like NSAIDs on the COX enzymes or otherwise promote the

synthesis of gastroprotective prostaglandins. This leads to an increase in mucus and

bicarbonate secretion, improved mucosal blood flow, and a reduction in gastric acid secretion,

all of which contribute to the protection of the gastric mucosa. Further research is required to

validate this specific mechanism for 4-Oxobedfordiaic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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